Cas no 1021060-69-4 (N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021060-69-4
• MF: C₁₉H₁₂ClF₂NO₄
• MW: 391.752691268921
• CID: 6308911
• PubChem ID: 42227245
• Update Time: 2025-10-07

N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• F5286-0355
• N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide
• 1021060-69-4
• AKOS024505193
• N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• Inchi： 1S/C19H12ClF2NO4/c20-14-7-13(5-6-15(14)22)23-19(25)17-8-16(24)18(10-27-17)26-9-11-1-3-12(21)4-2-11/h1-8,10H,9H2,(H,23,25)
• InChI Key： BFPPGVCCLWSTDU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC(C(=CO1)OCC1C=CC(=CC=1)F)=O)=O)F

Computed Properties

• Exact Mass: 391.0422919g/mol
• Monoisotopic Mass: 391.0422919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021060-69-4)

N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021060-69-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of fluorine and chlorine substituents, which contribute to its distinct chemical properties and potential biological activities. The presence of a pyran ring system further enhances its structural complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The chemical structure of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide consists of a central pyran ring substituted with a carboxamide group at the 2-position, a methoxy group at the 5-position, and an amide linkage to a phenyl ring bearing both chloro and fluoro substituents. This arrangement imparts a high degree of steric and electronic diversity, which is crucial for modulating biological interactions. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making this compound a promising candidate for drug development.

In recent years, there has been growing interest in the synthesis and characterization of fluorinated heterocycles due to their broad spectrum of biological activities. Pyran derivatives, especially those incorporating fluorine and chlorine atoms, have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide is no exception and has been studied for its possible role in modulating enzymatic pathways and interacting with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyran ring system, the introduction of the amide group, and the selective functionalization of the aromatic rings with chloro and fluoro substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex framework efficiently.

The biological evaluation of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The presence of both fluorine and chlorine atoms appears to enhance its binding affinity to these targets, suggesting a potent pharmacological profile. Additionally, its structural features may contribute to selectivity against off-target enzymes, reducing potential side effects.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. In the case of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide, the fluorine atoms are strategically positioned to interact with biological targets in a manner that enhances binding affinity while minimizing toxicity. This has led to increased interest in developing fluorinated analogs as lead compounds for drug discovery.

Ongoing research in this area is focused on optimizing the synthesis of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide and exploring its pharmacological potential further. Novel synthetic routes are being investigated to improve yield and scalability, while computational modeling techniques are being employed to predict binding interactions with biological targets. These efforts aim to accelerate the transition from laboratory-scale synthesis to clinical development.

The broader implications of this research are significant for drug discovery and development. By leveraging the unique properties of fluorinated heterocycles like N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy] strong > -< strong > 4 - oxo - 4 H - pyran - 2 - carboxamide strong > , researchers can develop more effective therapeutic agents with improved efficacy and safety profiles. The insights gained from studying this compound are likely to influence future drug design strategies in pharmaceutical companies and academic institutions worldwide.